Cas no 697-85-8 ( )

• Product Name: &nbsp
• CAS No: 697-85-8
• MF: C₄H₂F₃N₃
• MW: 149.073990345001
• CID: 867048
• PubChem ID: 13287430
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,5,6-trifluoropyrimidin-4-amine
• 4-Pyrimidinamine, 2,5,6-trifluoro- (9CI)
• FT-0739346
• 4-Pyrimidinamine,2,5,6-trifluoro-(9ci)
• 697-85-8
• SCHEMBL2889730
• AKOS006337497
• DTXSID20534837
•  

• Inchi： 1S/C4H2F3N3/c5-1-2(6)9-4(7)10-3(1)8/h(H2,8,9,10)
• InChI Key： FNFKFFDDILKMPE-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(N=C1N)F)F

Computed Properties

• Exact Mass: 149.02008156g/mol
• Monoisotopic Mass: 149.02008156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų